BENGHE Foundational & Exploratory

Check Availability & Pricing

diacetamide melting and boiling point data

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Diacetamide

Cat. No.: B036884

An In-depth Technical Guide to the Melting and Boiling Points of Diacetamide

This guide provides a comprehensive overview of the physical properties of diacetamide,
specifically its melting and boiling points. It is intended for researchers, scientists, and
professionals in drug development who require precise data and methodologies for the
characterization of this compound.

Physicochemical Properties of Diacetamide

Diacetamide, with the chemical formula C4sH7NOz2, is a colorless crystalline solid.[1] Accurate
determination of its melting and boiling points is crucial for its identification, purity assessment,
and application as a solvent or intermediate in chemical synthesis.[1][2][3]

Data on Melting and Boiling Points

The experimentally determined melting and boiling points of diacetamide are summarized
below. Variations in reported values can be attributed to differences in experimental conditions
and sample purity.
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Temperature Range

Physical Property °C) Temperature (°K) References
Melting Point 75.5-76.5°C 348.65 - 349.65 K [1][4]

74 -78 °C 347.15-351.15K [5]

79 °C 352.15 K [6]

Boiling Point 222 -223°C 495.15 - 496.15 K [1][4][5]

220 - 222 °C 493.15 - 495.15 K [6]

Experimental Protocols for Determination

Standardized methods are employed to determine the melting and boiling points of chemical

compounds like diacetamide. The most common techniques are detailed below.

Melting Point Determination: Capillary Method

The capillary method is a fundamental technique for accurately determining the melting point of

a solid organic compound.[7] The principle relies on heating a small sample at a controlled rate

and observing the temperature range over which the solid-to-liquid phase transition occurs.[7]

Pure crystalline solids typically exhibit a sharp melting point range of 0.5-1.0°C, whereas

impurities tend to depress and broaden this range.[3][8]

Methodology:

powdered.

Sample Preparation: The diacetamide sample must be thoroughly dried and finely

o Capillary Tube Loading: A small amount of the powdered sample is packed into a thin-walled

capillary tube that is sealed at one end.[3]

o Apparatus Setup: The capillary tube is placed in a heating apparatus, such as a Mel-Temp

device or a Thiele tube containing mineral oil, and attached to a calibrated thermometer.

e Heating: The apparatus is heated rapidly to a temperature approximately 15-20°C below the

expected melting point. The heating rate is then reduced to a slow and steady 1-2°C per
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minute to ensure thermal equilibrium.

» Observation and Recording: The temperature at which the first drop of liquid appears is
recorded as the beginning of the melting range. The temperature at which the entire sample
becomes a clear liquid is recorded as the end of the range.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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